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Compound of Interest

Compound Name: Garcinoic acid

Cat. No.: B10819081

Garcinoic Acid: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
garcinoic acid, a significant bioactive compound. The information is curated for researchers,
scientists, and professionals in the field of drug development. This document summarizes key
guantitative data, outlines detailed experimental protocols, and provides visual representations
of relevant biological pathways and experimental workflows.

Physical and Chemical Properties

Garcinoic acid, a derivative of vitamin E, is a naturally occurring compound that has garnered
interest for its potential therapeutic applications.[1] A summary of its key physical and chemical
properties is presented below.
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Property Value Source
Molecular Formula C27H3804 [2]
Molecular Weight 426.6 g/mol

(2E,6E,10E)-13-[(2R)-6-
hydroxy-2,8-dimethyl-3,4-

IUPAC Name dihydrochromen-2-yl]-2,6,10- [2]
trimethyltrideca-2,6,10-trienoic

acid

o-Garcinoic Acid, o-trans-

Synonyms ) ) i
Tocotrienoloic Acid
CAS Number 91893-83-3 [1]
Appearance A film; Yellow-green oil [11[3]
DMF: 30 mg/ml; DMSO: 30
N mg/ml; Ethanol: 30 mg/ml;
Solubility [1114]
DMSO:PBS (pH 7.2) (1:3):
0.25 mg/ml
Boiling Point 602.6+55.0 °C at 760 mmHg [5]
Flash Point 195.8+25.0 °C [5]
LogP 8.34 [5]

. Stable for at least one year
Stability . [1114]
when stored at -20°C.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of garcinoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 'H NMR (400 MHz, CDCls): & 1.27 (3H, s), 1.53-1.61 (1H, m), 1.63 (6H, m), 1.75-1.79 (2H,
m), 1.84 (3H, s), 1.99-2.01 (2H, m), 2.06—2.13 (9H, m), 2.20 (3H, s), 2.29-2.30 (2H, m), 2.70
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(2H, t, J = 6.49 Hz), 5.13-5.14 (2H, m), 6.41 (1H, d, J = 2.51 Hz), 6.50 (1H, d, J =2.52 Hz),
6.88—6.92 (1H, m).[3][6]

« 13C NMR (100.6 MHz, CDCls): & 12.0, 15.8, 15.9, 16.0, 22.1, 22.4, 24.0, 26.4, 27.5, 31.3,
38.0, 39.5, 42.0, 77.3, 112.6, 115.7, 121.2, 124.4, 125.1, 126.9, 127.3, 133.7, 134.8, 145.0,
145.9, 147.7, 173.3.[3][6]

Experimental Protocols
Isolation of Garcinoic Acid from Garcinia kola Seeds

The following protocol outlines the optimized procedure for the extraction and purification of
garcinoic acid from the seeds of Garcinia kola.[3][6]

Materials and Equipment:

Finely ground seeds of Garcinia kola

o Methanol (MeOH)

e Dichloromethane (CH2Cl2)

« Silica gel for flash chromatography

» Rotary evaporator

e Stirring apparatus

« Filtration apparatus (vacuum)

Procedure:

e Suspend 1.2 kg of finely ground Garcinia kola seeds in 1.2 L of methanol.
« Stir the suspension at 25 °C for 6.5 hours.

« Filter the suspension under vacuum to separate the solid residue from the methanol extract.
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» Resuspend the solid residue in 1.2 L of fresh methanol and stir at 25 °C for an additional
17.5 hours.

« Filter the suspension again under vacuum and combine the methanol extracts.

o Concentrate the combined methanol extracts to yield a crude brownish oil (approximately 56
9).

 Purify the crude oil using silica gel flash chromatography.

o Elute the column with a gradient of dichloromethane to a 90:10 mixture of dichloromethane
and methanol.

» Collect the fractions containing garcinoic acid and concentrate them to yield approximately
9.4 g of 295% pure garcinoic acid as a yellow-green oil.

General Protocol for NMR Analysis

Sample Preparation:

» Dissolve approximately 10 mg of the purified garcinoic acid in a suitable deuterated solvent,
such as chloroform-d (CDCls).

o Transfer the solution to an NMR tube.

Data Acquisition:

e Acquire *H and 3C NMR spectra on a 400 MHz or higher NMR spectrometer.
o Utilize standard pulse programs for data acquisition.

o For more detailed structural elucidation, 2D NMR experiments such as COSY, HMQC, and
HMBC can be performed.

Biological Activity and Signaling Pathways

Garcinoic acid has been identified as a selective and efficient agonist of the Pregnane X
Receptor (PXR), a key regulator of xenobiotic and drug metabolism genes.[3][6][7] Its

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b10819081?utm_src=pdf-body
https://www.benchchem.com/product/b10819081?utm_src=pdf-body
https://www.benchchem.com/product/b10819081?utm_src=pdf-body
https://www.benchchem.com/product/b10819081?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7901650/
https://pubs.acs.org/doi/10.1021/acs.jmedchem.0c00012
https://chemrxiv.org/engage/chemrxiv/article-details/60c746ca4c891922abad2bce
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

activation of PXR leads to the upregulation of genes such as cytochrome P450 3A4 (CYP3A4)
and multidrug resistance protein 1 (MDR1).[3] Additionally, garcinoic acid has demonstrated
anti-inflammatory properties by inhibiting microsomal prostaglandin E2 synthase-1 (MPGES-1)
activity and has shown higher antioxidant activity compared to (+)-a-tocopherol in cell-free
assays.[1][4]
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Caption: Garcinoic Acid Activation of the PXR Signaling Pathway.

Experimental Workflow Visualization

The following diagram illustrates the workflow for the isolation and purification of garcinoic
acid.
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Caption: Workflow for Isolation and Purification of Garcinoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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